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Compound of Interest

Compound Name: Isoasatone A

Cat. No.: B10819527 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the currently available scientific literature

on Isoasatone A. Despite its potential as a natural insecticide, public domain information

regarding its biological activity, experimental protocols, and mechanisms of action is notably

limited. This document summarizes the existing data and highlights the significant gaps in our

understanding of this compound.

Core Compound Information
Limited physicochemical and descriptive data for Isoasatone A are available. The following

table encapsulates the fundamental details identified from chemical supplier databases and

sparse research mentions.
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Property Value Source

CAS Number 67451-73-4 [1][2]

Molecular Formula C24H32O8 [1]

Molecular Weight 448.51 g/mol [1]

Description

A fatty acid expressed by host

plants in response to insect

attack.

[3]

Reported Purity ≥95%

Biological Activity and Proposed Mechanism of
Action
The primary biological activity reported for Isoasatone A is its anti-insect properties. It has

been described as a natural pesticide with inhibitory effects on lepidoptera larvae. One study

specified that Isoasatone A, along with asatone, from Asarum ichangense demonstrated anti-

insect activity against Spodoptera litura.

The proposed mechanism of action, though not detailed in the available literature, is suggested

to involve the inhibition of nicotinic acetylcholine receptors (nAChRs). These receptors are

crucial for synaptic transmission in insects, and their inhibition can lead to paralysis and death.

Due to the lack of detailed experimental data, a comprehensive signaling pathway diagram

cannot be constructed. However, a simplified workflow illustrating the proposed mechanism of

action is provided below.
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Insect Attack
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Caption: Proposed workflow of Isoasatone A's anti-insect activity.

Experimental Protocols
A thorough review of the scientific literature did not yield any detailed experimental protocols for

the synthesis, isolation, or biological evaluation of Isoasatone A. The available information is

limited to brief mentions in product descriptions and a single study abstract.

Data Presentation
At present, there is insufficient quantitative data in the public domain to populate structured

tables for comparative analysis. Key missing information includes:

IC50 or EC50 values against various insect pests.

Physicochemical properties such as solubility, melting point, and stability.

Pharmacokinetic and pharmacodynamic data.

Detailed spectroscopic data (NMR, MS, IR).

Conclusion and Future Directions
Isoasatone A presents as a potentially valuable natural insecticide. However, the scarcity of

published research severely limits a comprehensive understanding of its properties and

potential applications. Further research is critically needed to:

Elucidate its complete chemical structure and stereochemistry.

Develop and publish detailed protocols for its synthesis and/or isolation.

Conduct robust bioassays to quantify its efficacy against a broader range of insect pests.

Investigate its mechanism of action in greater detail, including binding studies with nAChRs.

Evaluate its safety profile and potential environmental impact.
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For researchers and drug development professionals, Isoasatone A represents an

underexplored area with opportunities for novel discoveries in the field of natural pesticides.

The development of a comprehensive research program is essential to unlock the full potential

of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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